Cas no 128364-93-2 (1-Piperazineethanamine,-alpha-,2,5-trimethyl-(9CI))

1-Piperazineethanamine,-alpha-,2,5-trimethyl-(9CI) structure
128364-93-2 structure
Product Name:1-Piperazineethanamine,-alpha-,2,5-trimethyl-(9CI)
CAS No:128364-93-2
MF:C9H21N3
MW:171.283141851425
CID:856178
Update Time:2025-04-19

1-Piperazineethanamine,-alpha-,2,5-trimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineethanamine,-alpha-,2,5-trimethyl-(9CI)
    • 1-(2,5-DIMETHYLPIPERAZIN-1-YL)PROPAN-2-AMINE
    • 2-(2,5-DIMETHYLPIPERAZIN-1-YL)PROPAN-1-AMINE
    • Inchi: 1S/C9H21N3/c1-7(10)5-12-6-8(2)11-4-9(12)3/h7-9,11H,4-6,10H2,1-3H3
    • InChI Key: AMRUZIPWZWKBTL-UHFFFAOYSA-N
    • SMILES: C(N1CC(C)NCC1C)C(N)C

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0
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